Cas no 2649054-45-3 (1-ethenyl-4-(isocyanatomethyl)-1H-pyrazole)

• Product Name: 1-ethenyl-4-(isocyanatomethyl)-1H-pyrazole
• CAS No: 2649054-45-3
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 6012768
• PubChem ID: 165857905
• Update Time: 2025-06-11

1-ethenyl-4-(isocyanatomethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ethenyl-4-(isocyanatomethyl)-1H-pyrazole
• 2649054-45-3
• EN300-1730473

• Inchi： 1S/C7H7N3O/c1-2-10-5-7(4-9-10)3-8-6-11/h2,4-5H,1,3H2
• InChI Key： JQFRYLWQCAPFPF-UHFFFAOYSA-N
• SMILES： O=C=NCC1C=NN(C=C)C=1

Computed Properties

• Exact Mass: 149.058911855g/mol
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.2Ų

Additional information on 1-ethenyl-4-(isocyanatomethyl)-1H-pyrazole

Recent Advances in the Study of 1-Ethenyl-4-(isocyanatomethyl)-1H-pyrazole (CAS: 2649054-45-3)

The compound 1-ethenyl-4-(isocyanatomethyl)-1H-pyrazole (CAS: 2649054-45-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the versatility of 1-ethenyl-4-(isocyanatomethyl)-1H-pyrazole as a building block in the synthesis of novel heterocyclic compounds. Its isocyanate functional group enables it to participate in a variety of chemical reactions, including cycloadditions and nucleophilic additions, making it a valuable intermediate in the development of pharmacologically active molecules. Researchers have successfully utilized this compound to create libraries of pyrazole derivatives with promising biological activities, such as anti-inflammatory, anticancer, and antimicrobial properties.

One of the most notable advancements involves the application of 1-ethenyl-4-(isocyanatomethyl)-1H-pyrazole in the design of targeted therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high selectivity for specific protein kinases implicated in cancer progression. The study employed molecular docking and in vitro assays to validate the binding affinity and inhibitory effects of these derivatives, paving the way for further preclinical evaluations.

In addition to its role in drug development, 1-ethenyl-4-(isocyanatomethyl)-1H-pyrazole has also been investigated for its potential in chemical biology tools. For instance, researchers have exploited its reactive isocyanate group to develop probes for labeling and studying protein-ligand interactions. This application is particularly valuable in proteomics and high-throughput screening, where precise molecular tagging is essential for elucidating complex biological pathways.

Despite these promising developments, challenges remain in optimizing the stability and bioavailability of 1-ethenyl-4-(isocyanatomethyl)-1H-pyrazole-derived compounds. Recent efforts have focused on modifying the compound's core structure to enhance its pharmacokinetic properties while retaining its biological efficacy. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these optimizations, as reported in a 2024 article in ACS Chemical Biology.

In conclusion, 1-ethenyl-4-(isocyanatomethyl)-1H-pyrazole (CAS: 2649054-45-3) represents a versatile and promising scaffold in medicinal chemistry and chemical biology. Ongoing research continues to uncover its potential in drug discovery, targeted therapy, and molecular probe development. Future studies are expected to further explore its applications, particularly in addressing unmet medical needs and advancing precision medicine.